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Compound of Interest

Compound Name: Mefentrifluconazole

Cat. No.: B3027861

Introduction

Mefentrifluconazole, marketed by BASF under the trade name Revysol®, is a novel broad-
spectrum fungicide from the isopropanol-azole subgroup of triazoles.[1][2][3] It is classified
under FRAC (Fungicide Resistance Action Committee) Code 3 as a demethylation inhibitor
(DMI).[4][5] This technical guide provides a comprehensive summary of preliminary studies on
the efficacy of Mefentrifluconazole, focusing on its mechanism of action, quantitative
performance data from in vitro and in vivo experiments, and the methodologies employed in
these assessments. The intended audience includes researchers, scientists, and professionals
in the field of drug development and crop protection.

Mechanism of Action: Inhibition of Sterol
Biosynthesis

Mefentrifluconazole's primary mode of action is the inhibition of ergosterol biosynthesis, an
essential component of the fungal cell membrane.[4][6] It specifically targets and blocks the
Cl4-demethylase enzyme, which is critical in the sterol production pathway.[7][8] This
disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors and
compromises the integrity and function of the fungal cell membrane, ultimately resulting in cell
death.[8][9]

A unique structural feature of Mefentrifluconazole is its isopropanol moiety, which allows the
molecule to adopt a flexible "hook-like" conformation.[6][8][10] This flexibility enables it to bind
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to the target enzyme with high affinity, reportedly up to 100 times more powerfully than
conventional triazoles, even in cases where target-site mutations have conferred resistance to
other DMIs.[8][10]

Acetyl-CoA

Multiple Steps

Squalene

Mefentrifluconazole C14-demethylase
(Revysol®) (CYP51)

1
1
I Lanosterol
I

Demethylation at C14

14a-methyl sterols
(e.g., 24-methylenedihydrolanosterol)

l

Ergosterol

Fungal Cell Membrane
(Structural Integrity)

. . Analysis
Preparation Experiment

Prepare Mefentrifluconazole Amend PDA medium with Inoculate plates with Incubate at Measure colony Calculate % inhibition Determine EC50 value
stock solutions different concentrations mycelial plugs controlled temperature diameters vs. control via regression analysis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.agro.basf.se/Documents/revysol/Revysol_Brochure_A4-new-CD-web.pdf
https://agriculture.basf.com/global/en/business-areas/crop-protection-and-seeds/disease-management/revysol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Select Healthy
Host Plants/Fruit

Curative Assay

Inoculate with
Pathogen Spores

Protective Assay

Apply Mefentrifluconazole
Treatment

Incubate under
Optimal Conditions

:

Assess Disease
Severity

Calculate
Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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